Cas no 2376485-44-6 (N-1-Naphthalenyl-2-thiophenecarboximidamide)

N-1-Naphthalenyl-2-thiophenecarboximidamide structure

2376485-44-6 structure

Product Name:N-1-Naphthalenyl-2-thiophenecarboximidamide

CAS No:2376485-44-6

MF:C₁₅H₁₂N₂S

MW:252.334181785583

CID:6628024

Update Time:2024-01-19

N-1-Naphthalenyl-2-thiophenecarboximidamide Chemical and Physical Properties

Names and Identifiers

- N-1-Naphthalenyl-2-thiophenecarboximidamide
- Inchi： 1S/C15H12N2S/c16-15(14-9-4-10-18-14)17-13-8-3-6-11-5-1-2-7-12(11)13/h1-10H,(H2,16,17)
- InChI Key： ZOVKDPXUSFDBHG-UHFFFAOYSA-N
- SMILES： C1(C(NC2=C3C(C=CC=C3)=CC=C2)=N)SC=CC=1

Experimental Properties

Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Melting Point: 145-148 °C
Boiling Point: 408.1±37.0 °C(Predicted)
pka: 7.44±0.50(Predicted)

N-1-Naphthalenyl-2-thiophenecarboximidamide Production Method

Production Method 1

244029-95-6

244029-95-6

2376485-44-6

2376485-44-6

6330-51-4

6330-51-4

389056-99-9

389056-99-9

1003-31-2

1003-31-2

86-84-0

86-84-0

5813-89-8

5813-89-8

313516-36-8

313516-36-8

Reaction Conditions

1.1 Solvents: Acetonitrile ; 60 min, rt

Reference

Production of Amidinyl Radicals via UV-Vis-Light Promoted Reduction of N-Arylthiophene-2-carboxamidoximes and Application to the Preparation of Some New N-Arylthiophene-2-carboxamidines

Mekhemer, Islam M. A. ; et al, ACS Omega, 2020, 5(44), 28712-28721

N-1-Naphthalenyl-2-thiophenecarboximidamide Raw materials

2-Thiophenecarboximidamide, N-hydroxy-N'-1-naphthalenyl-

N-1-Naphthalenyl-2-thiophenecarboximidamide Preparation Products

N-1-Naphthalenyl-2-thiophenecarboximidamide Related Literature

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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

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